92-89-7

[1,1'-Biphenyl]-4-carboxylic acid, 4'-nitro-

In Stock

• CAS RN:
• 92-89-7

• Formula:
• C13H9NO4

• InChI:
• InChI=1S/C13H9NO4/c15-13(16)11-3-1-9(2-4-11)10-5-7-12(8-6-10)14(17)18/h1-8H,(H,15,16)

• InChIKey:
• LYINHPAEAYJDIR-UHFFFAOYSA-N

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-nitro- is a useful research compound. Its molecular formula is C13H9NO4 and its molecular weight is 243.21 g/mol. The purity is usually 95%.

3-Pentadecylcatechol

Usually In Stock

• CAS RN:
• 492-89-7

• Formula:
• C21H36O2

• InChI:
• InChI=1S/C21H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h15,17-18,22-23H,2-14,16H2,1H3

• InChIKey:
• DQTMTQZSOJMZSF-UHFFFAOYSA-N

• 3-pentadecylcatechol is catechol substituted at position 3 with a pentadecyl group. It has a role as an allergen.

1h-Benzimidazole, 1-[2-(4-chlorophenoxy)ethyl]-2-(ethylthio)-

• CAS RN:
• 5892-89-7

• Formula:
• C17H17ClN2OS

• InChI:
• InChI=1S/C17H17ClN2OS/c1-2-22-17-19-15-5-3-4-6-16(15)20(17)11-12-21-14-9-7-13(18)8-10-14/h3-10H,2,11-12H2,1H3

• InChIKey:
• LRLVRGBJYNSZDG-UHFFFAOYSA-N

• 1h-Benzimidazole, 1-[2-(4-chlorophenoxy)ethyl]-2-(ethylthio)- is a useful research compound. Its molecular formula is C17H17ClN2OS and its molecular weight is 332.8 g/mol. The purity is usually 95%.

Fluvoxamine Acid

• CAS RN:
• 84692-89-7

• Formula:
• C14H17F3N2O3

• InChI:
• InChI=1S/C14H17F3N2O3/c15-14(16,17)11-6-4-10(5-7-11)12(19-22-9-8-18)2-1-3-13(20)21/h4-7H,1-3,8-9,18H2,(H,20,21)/b19-12+

• InChIKey:
• KUIZEDQDELAFQK-XDHOZWIPSA-N

• Fluvoxamino acid is a member of (trifluoromethyl)benzenes.

2-{[(4-Carboxyphenyl)sulfonyl]amino}benzoic acid

Usually In Stock

• CAS RN:
• 327092-89-7

• Formula:
• C14H11NO6S

• InChI:
• InChI=1S/C14H11NO6S/c16-13(17)9-5-7-10(8-6-9)22(20,21)15-12-4-2-1-3-11(12)14(18)19/h1-8,15H,(H,16,17)(H,18,19)

• InChIKey:
• GQROLTMRNWCZJF-UHFFFAOYSA-N

• 2-{[(4-Carboxyphenyl)sulfonyl]amino}benzoic acid is a useful research compound. Its molecular formula is C14H11NO6S and its molecular weight is 321.3. The purity is usually 95%.

4-(Piperazin-1-yl)isoquinoline dihydrochloride

In Stock

• CAS RN:
• 908292-89-7

• Formula:
• C13H17Cl2N3

• InChI:
• InChI=1S/C13H15N3.2ClH/c1-2-4-12-11(3-1)9-15-10-13(12)16-7-5-14-6-8-16;;/h1-4,9-10,14H,5-8H2;2*1H

• InChIKey:
• ANNNXHAPQXOPGZ-UHFFFAOYSA-N

• 4-(Piperazin-1-yl)isoquinoline dihydrochloride is a useful research compound. Its molecular formula is C13H17Cl2N3 and its molecular weight is 286.2 g/mol. The purity is usually 95%.

8-Benzyl-3-oxa-1,8-diazaspiro[4.5]decan-2-one

In Stock

• CAS RN:
• 945892-89-7

• Formula:
• C14H18N2O2

• InChI:
• InChI=1S/C14H18N2O2/c17-13-15-14(11-18-13)6-8-16(9-7-14)10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,15,17)

• InChIKey:
• BCDVRULCHQWISY-UHFFFAOYSA-N

• 8-Benzyl-3-oxa-1,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.3 g/mol. The purity is usually 95%.

Furan-2-ylmethyl-(3,4,5-trimethoxy-benzyl)-amine

In Stock

• CAS RN:
• 212392-89-7

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c1-17-13-7-11(8-14(18-2)15(13)19-3)9-16-10-12-5-4-6-20-12/h4-8,16H,9-10H2,1-3H3

• InChIKey:
• PMKYUHRVKDVASG-UHFFFAOYSA-N

• Furan-2-ylmethyl-(3,4,5-trimethoxy-benzyl)-amine is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.

4'-Bromo-3-(2,3-dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898792-89-7

• Formula:
• C17H16BrFO

• InChI:
• InChI=1S/C17H16BrFO/c1-11-4-3-5-13(12(11)2)7-9-17(20)14-6-8-15(18)16(19)10-14/h3-6,8,10H,7,9H2,1-2H3

• InChIKey:
• KSWLLTHFDMKKGP-UHFFFAOYSA-N

• 4'-Bromo-3-(2,3-dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16BrFO and its molecular weight is 335.2 g/mol. The purity is usually 95%.

N-(5-chloro-2-methylphenyl)-2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 932992-89-7

• Formula:
• C19H20ClN3O3S2

• InChI:
• InChI=1S/C19H20ClN3O3S2/c1-3-10-23-16-6-4-5-7-17(16)28(25,26)22-19(23)27-12-18(24)21-15-11-14(20)9-8-13(15)2/h4-9,11H,3,10,12H2,1-2H3,(H,21,24)

• InChIKey:
• VVTKPOYCUGWKPO-UHFFFAOYSA-N

• N-(5-chloro-2-methylphenyl)-2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20ClN3O3S2 and its molecular weight is 438 g/mol. The purity is usually 95%.

Piperidine, 1-(N-phenylalanyl)-

Usually In Stock

• CAS RN:
• 102292-89-7

• Formula:
• C14H20N2O

• InChI:
• InChI=1S/C14H20N2O/c15-13(11-12-7-3-1-4-8-12)14(17)16-9-5-2-6-10-16/h1,3-4,7-8,13H,2,5-6,9-11,15H2/t13-/m0/s1

• InChIKey:
• IZPOHNAFLAXBCQ-ZDUSSCGKSA-N

• Piperidine, 1-(N-phenylalanyl)- is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.

2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol

In Stock

• CAS RN:
• 217792-89-7

• Formula:
• C22H32O5

• InChI:
• InChI=1S/C22H32O5/c1-22-9-8-15-16(18(22)6-7-21(22)27-13-25-3)5-4-14-10-20(26-12-24-2)19(23)11-17(14)15/h10-11,15-16,18,21,23H,4-9,12-13H2,1-3H3/t15-,16+,18-,21-,22-/m0/s1

• InChIKey:
• XXXVHIQGIYOGRK-HIFDQRORSA-N

• 2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol, also known as 2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol, is a useful research compound. Its molecular formula is C22H32O5 and its molecular weight is 376.5 g/mol. The purity is usually 95%.

3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide

Usually In Stock

• CAS RN:
• 1111492-89-7

• Formula:
• C16H16Cl2N2O2

• InChI:
• InChI=1S/C16H16Cl2N2O2/c1-10(11-6-4-5-7-13(11)22-3)20(2)16(21)15-12(17)8-9-14(18)19-15/h4-10H,1-3H3

• InChIKey:
• XCMKXQVDJOCHHJ-UHFFFAOYSA-N

• 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H16Cl2N2O2 and its molecular weight is 339.22. The purity is usually 95%.

Methyl 2-(chloromethyl)-5-methoxy-1,3-benzoxazole-7-carboxylate

In Stock

• CAS RN:
• 1221792-89-7

• Formula:
• C11H10ClNO4

• InChI:
• InChI=1S/C11H10ClNO4/c1-15-6-3-7(11(14)16-2)10-8(4-6)13-9(5-12)17-10/h3-4H,5H2,1-2H3

• InChIKey:
• BGOWQQSPNNKIAM-UHFFFAOYSA-N

• Methyl 2-(chloromethyl)-5-methoxy-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C11H10ClNO4 and its molecular weight is 255.65 g/mol. The purity is usually 95%.

methyl 2-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}benzoate

In Stock

• CAS RN:
• 1705992-89-7

• Formula:
• C18H19N3O5

• InChI:
• InChI=1S/C18H19N3O5/c1-24-15-9-19-10-16(20-15)26-12-7-8-21(11-12)17(22)13-5-3-4-6-14(13)18(23)25-2/h3-6,9-10,12H,7-8,11H2,1-2H3

• InChIKey:
• DLSHYPMMKOMZEX-UHFFFAOYSA-N

• Methyl 2-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}benzoate is a useful research compound. Its molecular formula is C18H19N3O5 and its molecular weight is 357.4 g/mol. The purity is usually 95%.

(3r,5r,7r)-Adamantan-1-yl(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797892-89-7

• Formula:
• C17H22N2O2S

• InChI:
• InChI=1S/C17H22N2O2S/c20-15(19-9-14(10-19)21-16-18-1-2-22-16)17-6-11-3-12(7-17)5-13(4-11)8-17/h1-2,11-14H,3-10H2

• InChIKey:
• BSFMNMGZXZQSTO-UHFFFAOYSA-N

• (3r,5r,7r)-Adamantan-1-yl(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H22N2O2S and its molecular weight is 318.44. The purity is usually 95%.

(S)-N-Boc-L-homoserine Ethyl Ester Tosylate

In Stock

• CAS RN:
• 1331892-89-7

• Formula:
• C18H27NO7S

• InChI:
• InChI=1S/C18H27NO7S/c1-6-24-16(20)15(19-17(21)26-18(3,4)5)11-12-25-27(22,23)14-9-7-13(2)8-10-14/h7-10,15H,6,11-12H2,1-5H3,(H,19,21)/t15-/m0/s1

• InChIKey:
• JIEKUIWRCLMXBI-HNNXBMFYSA-N

• (S)-N-Boc-L-homoserine Ethyl Ester Tosylate, also known as (S)-N-Boc-L-homoserine Ethyl Ester Tosylate, is a useful research compound. Its molecular formula is C18H27NO7S and its molecular weight is 401.474. The purity is usually 95%.

(2-Furylmethyl)(3,4,5-trimethoxybenzyl)amine hydrobromide

• CAS RN:
• 1609400-08-9; 212392-89-7

• Formula:
• C15H20BrNO4

• InChI:
• InChI=1S/C15H19NO4.BrH/c1-17-13-7-11(8-14(18-2)15(13)19-3)9-16-10-12-5-4-6-20-12;/h4-8,16H,9-10H2,1-3H3;1H

• InChIKey:
• SSFTXMPTIUHUAR-UHFFFAOYSA-N

• (2-Furylmethyl)(3,4,5-trimethoxybenzyl)amine hydrobromide is a useful research compound. Its molecular formula is C15H20BrNO4 and its molecular weight is 358.232. The purity is usually 95%.